NBD-Fructose
NBD-Fructose
NBD-fructose is a fluorescently labeled fructose derivative that is used to monitor fructose uptake in normal and cancerous cells via fluorescence microscopy. It specifically accumulates in cells bearing GLUT5, a sugar transporter responsible for fructose transfer across cell membranes. Breast cancer cells are known to overexpress GLUT5 and high dietary fructose has been suggested to play a role in cancer metabolism and metabolic syndrome. Thus, NBD-fructose is a potentially useful tool for studying GLUT5 transport activity in certain cancer and metabolic conditions.
Brand Name:
Vulcanchem
CAS No.:
940961-04-6
VCID:
VC0164193
InChI:
InChI=1S/C12H14N4O8/c17-4-8(19)12(21)11(20)7(18)3-13-5-1-2-6(16(22)23)10-9(5)14-24-15-10/h1-2,8,11-13,17,19-21H,3-4H2/t8-,11-,12-/m1/s1
SMILES:
C1=C(C2=NON=C2C(=C1)[N+](=O)[O-])NCC(=O)C(C(C(CO)O)O)O
Molecular Formula:
C12H14N4O8
Molecular Weight:
342.3
NBD-Fructose
CAS No.: 940961-04-6
Reference Standards
VCID: VC0164193
Molecular Formula: C12H14N4O8
Molecular Weight: 342.3
| CAS No. | 940961-04-6 |
|---|---|
| Product Name | NBD-Fructose |
| Molecular Formula | C12H14N4O8 |
| Molecular Weight | 342.3 |
| IUPAC Name | (3S,4R,5R)-3,4,5,6-tetrahydroxy-1-[(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]hexan-2-one |
| Standard InChI | InChI=1S/C12H14N4O8/c17-4-8(19)12(21)11(20)7(18)3-13-5-1-2-6(16(22)23)10-9(5)14-24-15-10/h1-2,8,11-13,17,19-21H,3-4H2/t8-,11-,12-/m1/s1 |
| Standard InChIKey | PYUWRKIMILVYHE-GGZOMVNGSA-N |
| SMILES | C1=C(C2=NON=C2C(=C1)[N+](=O)[O-])NCC(=O)C(C(C(CO)O)O)O |
| Description | NBD-fructose is a fluorescently labeled fructose derivative that is used to monitor fructose uptake in normal and cancerous cells via fluorescence microscopy. It specifically accumulates in cells bearing GLUT5, a sugar transporter responsible for fructose transfer across cell membranes. Breast cancer cells are known to overexpress GLUT5 and high dietary fructose has been suggested to play a role in cancer metabolism and metabolic syndrome. Thus, NBD-fructose is a potentially useful tool for studying GLUT5 transport activity in certain cancer and metabolic conditions. |
| Synonyms | 1-NBDF;1-(7-nitro-1,2,3-benzadiazole)-Fructose |
| Reference | 1.Levi, J.,Cheng, Z.,Gheysens, O., et al. Fluorescent fructose derivatives from imaging breast cancer cells. Bioconjug.Chem. 18(3), 628-634 (2007). |
| PubChem Compound | 125181376 |
| Last Modified | Nov 12 2021 |
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